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2-(6-Methoxy-2-naphthyl)propionic

acid

Cat. No.: B7761841 Get Quote

Introduction
Naproxen, a cornerstone of non-steroidal anti-inflammatory drug (NSAID) therapy, represents a

significant milestone in the quest for potent and well-tolerated analgesics.[1][2] As a member of

the 2-arylpropionic acid (profen) class, its development was a direct result of the growing

understanding of the role of prostaglandins in inflammation that began with the elucidation of

aspirin's mechanism of action.[3][4][5][6] This guide provides a comprehensive overview of the

discovery, mechanism of action, and the evolution of the chemical synthesis of naproxen,

intended for researchers and professionals in drug development.

The Genesis of a Profen: Discovery and
Development at Syntex
The journey of naproxen began at the Syntex Institute of Organic Chemistry and Biological

Sciences. Following the success of earlier NSAIDs like aspirin, the pharmaceutical industry

was driven to develop novel compounds with improved efficacy and safety profiles.[3][6] This

research effort culminated in the synthesis of naproxen by Harrison et al. in 1970.[7] The

compound was subsequently patented in 1967 and received approval for medical use in the

United States in 1976.[8]

Syntex first introduced naproxen to the market as the prescription drug Naprosyn in 1976.[8][9]

[10] A salt formulation, naproxen sodium, was later marketed as Anaprox in 1980, offering
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improved solubility.[8][9] Recognizing its favorable risk-benefit profile, the U.S. Food and Drug

Administration (FDA) approved naproxen for over-the-counter (OTC) use in 1994, where it is

widely known under the brand name Aleve.[8][9][10]

Mechanism of Action: The Inhibition of
Prostaglandin Synthesis
Naproxen exerts its therapeutic effects—analgesic, anti-inflammatory, and antipyretic—by

inhibiting the cyclooxygenase (COX) enzymes.[1][8][11][12] It is a non-selective inhibitor,

meaning it blocks both the COX-1 and COX-2 isoforms.[1][8][13]

COX-1 is a constitutively expressed enzyme found in most tissues and is responsible for

producing prostaglandins that maintain the integrity of the gastric mucosa, support kidney

function, and regulate platelet aggregation.[3][13]

COX-2 is an inducible enzyme, with its expression being upregulated at sites of inflammation

by mediators like interleukins and tumor necrosis factor.[3][13] It is the primary source of

prostaglandins that mediate pain and inflammation.[3][11]

By competitively and reversibly binding to the active site of COX enzymes, naproxen prevents

the conversion of arachidonic acid into prostaglandin H2 (PGH2), the precursor to various

prostaglandins and thromboxanes.[11][13] This blockade of the prostaglandin synthesis

cascade leads to a reduction in the mediators of pain and inflammation.[8][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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